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Introduction
Amphotericin B is a crucial polyene macrolide antibiotic used in the treatment of severe

systemic fungal infections and leishmaniasis.[1][2] Its unique structure, characterized by a

macrolide ring with a series of conjugated double bonds, makes it effective against a broad

spectrum of fungi by binding to ergosterol in the fungal cell membrane, thereby altering its

permeability.[1][2] However, its use is often associated with significant toxicity, necessitating

precise quantification in pharmaceutical formulations and biological matrices for quality control,

pharmacokinetic studies, and therapeutic drug monitoring. High-Performance Liquid

Chromatography (HPLC) is a widely employed analytical technique for the accurate and

sensitive determination of Amphotericin B.[3] This document provides a comprehensive

overview of established HPLC methods, detailed experimental protocols, and method

validation parameters.
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Principle of HPLC Analysis
The HPLC analysis of Amphotericin B typically utilizes a reversed-phase stationary phase,

most commonly a C18 column.[1][3][4][5] The separation is based on the partitioning of

Amphotericin B between the nonpolar stationary phase and a more polar mobile phase. The

mobile phase usually consists of a mixture of an organic solvent (e.g., acetonitrile, methanol)

and an aqueous buffer (e.g., acetate, phosphate, or EDTA solution) to ensure optimal peak

shape and retention time.[1][4][5][6] Detection is most commonly performed using a UV-Vis

detector at a wavelength where Amphotericin B exhibits maximum absorbance, typically

between 383 nm and 408 nm.[2][3][4][5][6][7]

Experimental Workflow
The general workflow for the HPLC analysis of Amphotericin B involves several key steps, from

initial sample preparation to final data analysis and interpretation.
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Figure 1. General experimental workflow for the HPLC analysis of Amphotericin B.

Protocols
Protocol 1: Analysis of Amphotericin B in Bulk and
Pharmaceutical Dosage Forms
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This protocol is adapted from a method for the analysis of Amphotericin B in bulk powder and

injectable formulations.[8]

1. Materials and Reagents:

Amphotericin B reference standard

HPLC grade acetonitrile, tetrahydrofuran, and methanol[8]

Orthophosphoric acid[8]

Triethylamine[8]

HPLC grade water

0.45 µm membrane filters[8]

2. Instrumentation:

HPLC system with a UV detector[8]

Luna C18 column (250 x 4.6 mm, 5 µm)[8]

Sonicator[8]

Analytical balance

3. Preparation of Mobile Phase:

Prepare a mixture of acetonitrile, tetrahydrofuran, and o-phosphoric acid in the ratio of

60:30:10 (v/v/v).[8]

Adjust the pH to 6.0 using triethylamine.[8]

Degas the mobile phase by sonication for at least 5 minutes before use.[8]

4. Preparation of Standard Solutions:
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Stock Solution (1 mg/mL): Accurately weigh about 100 mg of Amphotericin B reference

standard and transfer it to a 100 mL volumetric flask. Add 50 mL of methanol and sonicate

for 5 minutes to dissolve. Make up the volume with the mobile phase.[8]

Working Standard Solutions: From the stock solution, prepare a series of working standard

solutions with concentrations ranging from 10 to 30 µg/mL by diluting with the mobile phase.

[8]

5. Sample Preparation (from Injectable Formulation):

For a formulation containing 100 mg of Amphotericin B, dissolve the contents of a vial in 50

mL of methanol in a 100 mL volumetric flask.[8]

Sonicate for approximately 20 minutes to ensure complete dissolution.[8]

Make up the volume to 100 mL with the mobile phase to achieve a concentration of 1

mg/mL.[8]

Filter the solution through a 0.45 µm membrane filter.[8]

Dilute an aliquot of the filtered solution with the mobile phase to obtain a final concentration

within the calibration range (e.g., 20 µg/mL).[8]

6. Chromatographic Conditions:

Column: Luna C18 (250 x 4.6 mm, 5 µm)[8]

Mobile Phase: Acetonitrile:Tetrahydrofuran:o-phosphoric acid (60:30:10, v/v/v), pH 6.0[8]

Flow Rate: 1.0 mL/min[8]

Injection Volume: 20 µL[8]

Detection Wavelength: 287 nm[8]

Column Temperature: Ambient[8]

Retention Time: Approximately 7.722 minutes[8]
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Protocol 2: Analysis of Amphotericin B in Human
Plasma
This protocol is based on a method for the quantification of Amphotericin B in human plasma.

[3][7]

1. Materials and Reagents:

Amphotericin B reference standard

HPLC grade methanol and acetonitrile[7]

Acetic acid[7]

HPLC grade water

Human plasma (drug-free)

0.22 µm syringe filters

2. Instrumentation:

HPLC system with a Photo-Diode Array (PDA) or UV detector[7]

XBridge™ C18 column (150 x 4.6 mm, 3.5 µm)[3][7]

Centrifuge

Vortex mixer

Sonicator

3. Preparation of Mobile Phase:

Prepare a mixture of 0.73% acetic acid and acetonitrile in a 60:40 (v/v) ratio.[3][7]

Degas the mobile phase before use.

4. Preparation of Standard Solutions:
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Stock Solution: Prepare a stock solution of Amphotericin B in a mixture of DMSO and

methanol (50:50, v/v).[7]

Working Standard Solutions: Prepare serial dilutions of the stock solution in HPLC grade

methanol to obtain concentrations ranging from 50 to 1000 ng/mL.[7]

5. Sample Preparation (from Plasma):

To 100 µL of human plasma, add a known amount of Amphotericin B standard solution.[7]

Add 680 µL of methanol to precipitate the plasma proteins.[7]

Vortex the mixture for 30 seconds and sonicate for 3 minutes.[7]

Centrifuge the samples at 20,000 g for 5 minutes at 4°C.[7]

Collect the supernatant and filter it through a 0.22 µm syringe filter before injection into the

HPLC system.[7]

6. Chromatographic Conditions:

Column: XBridge™ C18 (150 x 4.6 mm, 3.5 µm)[3][7]

Mobile Phase: 0.73% Acetic acid:Acetonitrile (60:40, v/v)[3][7]

Flow Rate: 1.0 mL/min[3][7]

Injection Volume: 20 µL[7]

Detection Wavelength: 408 nm[3][7]

Column Temperature: 30°C

Summary of HPLC Methods and Validation
Parameters
The following tables summarize various reported HPLC methods for the analysis of

Amphotericin B, providing a comparative overview of their chromatographic conditions and
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validation parameters.

Table 1: Chromatographic Conditions for Amphotericin B Analysis
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Stationary
Phase

Mobile
Phase

Flow Rate
(mL/min)

Detection
Wavelength
(nm)

Retention
Time (min)

Reference

Luna C18

(250 x 4.6

mm, 5 µm)

Acetonitrile:T

etrahydrofura

n:o-

phosphoric

acid

(60:30:10,

v/v/v), pH 6.0

1.0 287 7.722 [8]

XBridge C18

(150 x 4.6

mm, 3.5 µm)

0.73% Acetic

acid:Acetonitr

ile (60:40,

v/v)

1.0 408 < 3 [3][7]

C18

µBondapac

(300 x 4.6

mm, 5 µm)

Acetonitrile:0.

02M

Na2EDTA,

pH 5.0

(45:55, v/v)

1.0 407 < 10 [4]

C18 (150 x

4.6 mm, 5

µm)

Acetonitrile:P

hosphate

buffer, pH 3.0

(60:40, v/v)

1.0 311 5.42 [1]

Spheri-5,

cyano (30 x

4.6 mm, 5

µm)

Acetonitrile:S

odium

acetate

buffer, pH 4.0

(72:28, v/v)

1.2 408 5.9

C18 Zorbax

(250 x 4.6

mm, 5 µm)

Water:Aceton

itrile:Methano

l:Tetrahydrofu

ran

(50:37.5:8.5:4

, v/v/v/v)

1.0 383 < 12 [9]
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C18

Reversed-

phase

Acetonitrile:1

0 mM Acetate

buffer, pH 4.0

(37:63, v/v)

Not specified 383 15 [6]

Primesep 100

(150 x 4.6

mm, 5 µm)

Acetonitrile:0.

1% Sulfuric

acid (70:30,

v/v)

1.0 408 Not specified [2]

Thermo BDS

Hypersil C18

(200 mm x

4.6 mm, 5

µm)

Methanol:Ace

tonitrile:2.5

mmol L-1

Disodium

edetate, pH

5.0 (41:18:35,

v/v/v)

1.0 383 Not specified [5]

Table 2: Validation Parameters for Amphotericin B HPLC Methods
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Linearity
Range

Accuracy
(%
Recovery)

Precision
(% RSD)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Reference

10 - 30 µg/mL
99.60 -

100.42
< 2 Not specified Not specified [8]

50 - 1000

ng/mL
85 - 91 < 11.2 Not specified 50 ng/mL [7]

2.5 - 7.5

µg/mL
Not specified

Within-day:

1.26,

Between-day:

1.25

0.005 µg/mL Not specified [4]

5 - 30 µg/mL Not specified Not specified Not specified Not specified [1]

0.039 - 40

µg/mL
Not specified Not specified Not specified Not specified

0.5 - 7.0

µg/mL
Not specified 0.01 (n=6) Not specified Not specified [9]

1 - 40 µg/mL 70 - 96

Within-day: <

8, Between-

day: < 7.7

Not specified 0.1 µg/mL [6]

Not specified Not specified Not specified 5 ppb Not specified [2]

0.05 - 0.12

mg/mL
Not specified Not specified Not specified Not specified [5]

Conclusion
The HPLC methods outlined in this application note provide robust and reliable approaches for

the quantification of Amphotericin B in various matrices. The choice of a specific method will

depend on the sample matrix, available instrumentation, and the required sensitivity. Proper

method validation according to ICH guidelines is crucial to ensure the accuracy, precision, and

reliability of the analytical results, which is paramount for quality control in pharmaceutical

manufacturing and for meaningful interpretations in clinical and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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